7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene
Overview
Description
7-Bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene (7-Br-1-MTHN) is a synthetic compound derived from the natural product 1,2,3,4-tetrahydronaphthalene (THN). It is a member of the class of compounds known as heterocyclic compounds, which are characterized by their ring-shaped structures. 7-Br-1-MTHN has been extensively studied due to its potential applications in the fields of organic synthesis, medicinal chemistry, and materials science.
Mechanism of Action
The mechanism of action of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene is not fully understood. However, it is believed that the compound acts by inhibiting the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA. This inhibition leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene has been studied for its potential to inhibit the growth of cancer cells, as well as its ability to inhibit the growth of certain bacteria. In addition, 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene has been shown to have anti-inflammatory and anti-oxidative effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene for laboratory experiments include its low cost, ease of synthesis, and its ability to be used as a building block for the synthesis of a variety of compounds. The main limitation of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene for laboratory experiments is its relatively low solubility in water, which can make it difficult to work with in certain applications.
Future Directions
Future research on 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene could focus on further elucidating its mechanism of action, as well as exploring its potential applications in the fields of medicinal chemistry and materials science. In addition, further research could explore the potential of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene for the synthesis of novel compounds, such as pharmaceuticals and agrochemicals. Finally, further research could explore the potential of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene for the treatment of various diseases, including cancer and bacterial infections.
Synthesis Methods
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene can be synthesized via a number of methods. The most common method involves the reaction of 1,2,3,4-tetrahydronaphthalene (THN) with bromine in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene (7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene).
Scientific Research Applications
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene has been extensively studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and materials science. In organic synthesis, 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene has been used as a building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In medicinal chemistry, 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene has been studied for its potential as an anti-cancer agent, as well as for its ability to inhibit the growth of certain bacteria. In materials science, 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene has been studied for its potential applications in the fields of nanotechnology and polymer science.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "1,2,3,4-tetrahydronaphthalene", "methyl iodide", "magnesium", "bromine" ], "Reaction": [ "Step 1: Preparation of Grignard reagent", "Add magnesium turnings to a solution of methyl iodide in anhydrous ether under nitrogen atmosphere.", "Stir the mixture for 30 minutes until the magnesium is completely dissolved.", "Step 2: Addition of Grignard reagent to 1,2,3,4-tetrahydronaphthalene", "Add the Grignard reagent dropwise to a solution of 1,2,3,4-tetrahydronaphthalene in anhydrous ether at low temperature.", "Stir the mixture for 2 hours at room temperature.", "Step 3: Bromination of the intermediate product", "Add bromine dropwise to the reaction mixture at low temperature.", "Stir the mixture for 2 hours at room temperature.", "Step 4: Isolation of the product", "Filter the reaction mixture to remove the magnesium salts.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
740842-57-3 |
Product Name |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
Molecular Formula |
C11H11Br |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
